![molecular formula C60H94N16O22S4 B122020 Guanylin CAS No. 140653-38-9](/img/structure/B122020.png)
Guanylin
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Guanylin is a peptide hormone that regulates salt and water balance in the body. It was first discovered in the intestine, but it is now known to be present in various organs, including the brain, kidney, and heart. This peptide is a promising target for research due to its potential therapeutic applications in various diseases.
Mechanism of Action
Guanylin exerts its effects by binding to the guanylate cyclase-C (GC-C) receptor, which is present on the surface of various cells in the body. This binding leads to the activation of GC-C, which in turn produces cyclic guanosine monophosphate (cGMP), a second messenger that regulates various cellular processes.
Biochemical and Physiological Effects:
This compound regulates salt and water transport in the intestine, kidney, and other organs. It also regulates blood pressure, cardiac function, and immune responses. Furthermore, this compound has been shown to have anti-inflammatory and anti-cancer effects.
Advantages and Limitations for Lab Experiments
The advantages of using guanylin in lab experiments include its well-characterized mechanism of action, its availability for synthesis, and its potential therapeutic applications. However, the limitations include the need for specialized equipment and expertise for synthesis and analysis, as well as the potential for variability in biological activity due to differences in the source and purity of the peptide.
Future Directions
There are several future directions for guanylin research. One area of interest is the development of this compound-based therapies for hypertension, heart failure, and other diseases. Another area of interest is the investigation of this compound's role in the regulation of immune responses and inflammation. Furthermore, the development of new synthesis methods and analytical techniques could enhance the study of this compound and its potential applications.
Synthesis Methods
Guanylin can be synthesized chemically or biologically. Chemical synthesis involves the use of solid-phase peptide synthesis, which is a stepwise process that builds the peptide chain from the C-terminus to the N-terminus. Biological synthesis involves the expression of the this compound gene in a suitable host, such as bacteria or yeast.
Scientific Research Applications
Guanylin has been extensively studied for its role in regulating fluid and electrolyte balance in the body. It has also been investigated for its potential therapeutic applications in various diseases, including hypertension, heart failure, and diarrhea. Moreover, this compound has been shown to have anti-inflammatory and anti-cancer properties.
properties
CAS RN |
140653-38-9 |
---|---|
Molecular Formula |
C60H94N16O22S4 |
Molecular Weight |
1519.8 g/mol |
IUPAC Name |
(4S)-4-[[(2R)-2-[[(2S,3R)-2-[[(2S)-4-amino-4-oxo-2-[[(2S)-pyrrolidine-2-carbonyl]amino]butanoyl]amino]-3-hydroxybutanoyl]amino]-3-sulfanylpropanoyl]amino]-5-[[(2S,3S)-1-[[(2R)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2R)-1-[[(2S,3R)-1-[[2-[[(1R)-1-carboxy-2-sulfanylethyl]amino]-2-oxoethyl]amino]-3-hydroxy-1-oxobutan-2-yl]amino]-1-oxo-3-sulfanylpropan-2-yl]amino]-1-oxopropan-2-yl]amino]-1-oxopropan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-1-oxopropan-2-yl]amino]-1-oxo-3-sulfanylpropan-2-yl]amino]-3-methyl-1-oxopentan-2-yl]amino]-5-oxopentanoic acid |
InChI |
InChI=1S/C60H94N16O22S4/c1-8-25(2)44(74-51(88)34(15-16-43(82)83)68-55(92)38(22-100)73-59(96)46(30(7)78)76-53(90)36(19-41(61)80)70-50(87)33-10-9-17-62-33)58(95)72-37(21-99)54(91)66-28(5)48(85)69-35(18-31-11-13-32(79)14-12-31)52(89)65-26(3)47(84)64-27(4)49(86)71-39(23-101)56(93)75-45(29(6)77)57(94)63-20-42(81)67-40(24-102)60(97)98/h11-14,25-30,33-40,44-46,62,77-79,99-102H,8-10,15-24H2,1-7H3,(H2,61,80)(H,63,94)(H,64,84)(H,65,89)(H,66,91)(H,67,81)(H,68,92)(H,69,85)(H,70,87)(H,71,86)(H,72,95)(H,73,96)(H,74,88)(H,75,93)(H,76,90)(H,82,83)(H,97,98)/t25-,26-,27-,28-,29+,30+,33-,34-,35-,36-,37-,38-,39-,40-,44-,45-,46-/m0/s1 |
InChI Key |
SULKGYKWHKPPKO-RAJPIYRYSA-N |
Isomeric SMILES |
CC[C@H](C)[C@@H](C(=O)N[C@@H](CS)C(=O)N[C@@H](C)C(=O)N[C@@H](CC1=CC=C(C=C1)O)C(=O)N[C@@H](C)C(=O)N[C@@H](C)C(=O)N[C@@H](CS)C(=O)N[C@@H]([C@@H](C)O)C(=O)NCC(=O)N[C@@H](CS)C(=O)O)NC(=O)[C@H](CCC(=O)O)NC(=O)[C@H](CS)NC(=O)[C@H]([C@@H](C)O)NC(=O)[C@H](CC(=O)N)NC(=O)[C@@H]2CCCN2 |
SMILES |
CCC(C)C(C(=O)NC(CS)C(=O)NC(C)C(=O)NC(CC1=CC=C(C=C1)O)C(=O)NC(C)C(=O)NC(C)C(=O)NC(CS)C(=O)NC(C(C)O)C(=O)NCC(=O)NC(CS)C(=O)O)NC(=O)C(CCC(=O)O)NC(=O)C(CS)NC(=O)C(C(C)O)NC(=O)C(CC(=O)N)NC(=O)C2CCCN2 |
Canonical SMILES |
CCC(C)C(C(=O)NC(CS)C(=O)NC(C)C(=O)NC(CC1=CC=C(C=C1)O)C(=O)NC(C)C(=O)NC(C)C(=O)NC(CS)C(=O)NC(C(C)O)C(=O)NCC(=O)NC(CS)C(=O)O)NC(=O)C(CCC(=O)O)NC(=O)C(CS)NC(=O)C(C(C)O)NC(=O)C(CC(=O)N)NC(=O)C2CCCN2 |
Other CAS RN |
140653-38-9 |
sequence |
PNTCEICAYAACTGC |
synonyms |
guanylin |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.